Cas no 326021-83-4 (5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl-)

• Product Name: 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl-
• CAS No: 326021-83-4
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 5547627
• Update Time: 2025-11-01

5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl-
• n-((6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepin-3-yl)methyl)naphthalen-2-amine

• Inchi： 1S/C18H20N4/c1-2-8-17-20-21-18(22(17)11-5-1)13-19-16-10-9-14-6-3-4-7-15(14)12-16/h3-4,6-7,9-10,12,19H,1-2,5,8,11,13H2
• InChI Key： QAKBXXOJCVXFGG-UHFFFAOYSA-N
• SMILES： N12C(CNC3=CC=C4C(=C3)C=CC=C4)=NN=C1CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl-

Introduction to 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- (CAS No. 326021-83-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- (CAS No. 326021-83-4) stands out due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered significant attention in recent years for their pharmacological properties.

The molecular structure of 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- incorporates a triazolopyrazine core fused with an azepine ring. This intricate arrangement of nitrogen-containing heterocycles suggests a high degree of versatility in terms of biological activity. The presence of the tetrahydropyran ring further enhances its potential as a scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- has been explored in several preclinical studies for its potential applications in treating various diseases. Its ability to interact with multiple biological targets makes it an attractive candidate for further investigation.

One of the most promising areas of research involving this compound is its potential as an antitumor agent. Studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The naphthalenyl moiety in its structure appears to contribute significantly to its cytotoxic effects.

The pharmacokinetic properties of 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, 6,7,8,9-tetrahydro-N-2-naphthalenyl- are also of great interest. Initial studies have indicated that it exhibits good solubility and stability under physiological conditions. These characteristics are crucial for ensuring that the compound can be effectively absorbed and utilized by the body upon administration.

In addition to its antitumor potential, this compound has also shown promise in other therapeutic areas. Research suggests that it may have neuroprotective properties and could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the triazolopyrazine core to cross the blood-brain barrier is particularly noteworthy.

The synthesis of 5H-1,2,4-Triazolo[4,3-a]azepine-3-methanamine, while complex due to its intricate structure and multiple functional groups present within it; remains a challenge for synthetic chemists. However; recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale for research purposes.

The development of new synthetic routes has not only improved the yield but also enhanced the purity of the final product. These improvements are essential for ensuring that subsequent biological evaluations are conducted using high-quality material that accurately reflects the intended pharmacological properties.

The future prospects for this compound are indeed exciting; with ongoing research aimed at identifying new therapeutic applications and optimizing its pharmacological profile further. Collaborative efforts between chemists; biologists; and clinicians will be crucial in translating these preclinical findings into clinical practice.

In conclusion; 5H-HETRAZOLE, as it is sometimes referred to informally; represents a significant advancement in medicinal chemistry with its unique structural features offering numerous possibilities for drug development across various therapeutic areas including oncology; neurology; among others where unmet medical needs persist.